Val-Cit-amide-Cbz-N(Me)-Maytansine

• Molecular Formula: C55H78ClN9O15
• Molecular Weight: 1140.7 g/mol
• InChI: InChI=1S/C55H78ClN9O15/c1-30(2)46(57)49(69)61-37(15-13-22-59-51(58)71)48(68)60-36-19-17-34(18-20-36)29-77-53(73)63(7)23-21-43(66)64(8)33(5)50(70)79-42-27-44(67)65(9)38-25-35(26-39(75-10)45(38)56)24-31(3)14-12-16-41(76-11)55(74)28-40(78-52(72)62-55)32(4)47-54(42,6)80-47/h12,14,16-20,25-26,30,32-33,37,40-42,46-47,74H,13,15,21-24,27-29,57H2,1-11H3,(H,60,68)(H,61,69)(H,62,72)(H3,58,59,71)/b16-12-,31-14-/t32-,33+,37+,40+,41-,42+,46+,47+,54+,55+/m1/s1
• InChIKey: WHRVZTYLCHEVBV-JWQAYKJFSA-N

Val-Cit-amide-Cbz-N(Me)-Maytansine Overview

Val-Cit-amide-Cbz-N(Me)-Maytansine (CAS 1628543‑59‑8) is a synthetic maytansinoid‑linker construct that integrates a protease‑cleavable valine‑citrulline (Val‑Cit) dipeptide linker, a carboxybenzyl (Cbz) spacer, and an N‑methyl (N‑Me)‑modified maytansine warhead into a single, pre‑activated ADC building block . The compound belongs to the drug‑linker conjugate class used for constructing homogeneous antibody‑drug conjugates (ADCs) and bispecific targeting molecules, primarily directed against the c‑Met receptor . Its structural differentiation lies in the combination of the Cbz‑protected amine‑terminus and the N‑methyl modification on the maytansinoid macrocycle, a design intended to modulate hydrophobicity, aggregation propensity, and conjugation handle reactivity compared with commonly used maytansinoid payloads such as DM1, DM4, or the phenyl‑spacer analog Val‑Cit‑amide‑Ph‑Maytansine [1].

● Pre-activated ADC drug-linker building block for c-Met targeting research

● Val-Cit cleavable linker with Cbz spacer and N-methyl maytansine warhead

● Designed to modulate hydrophobicity and aggregation in ADC conjugation

• [1] Liu, D.; Bao, H.; Yuan, W. Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. U.S. Patent Application Publication No. US 2023/0256114 A1, filed July 2, 2021, published August 17, 2023. View Source

Why Val-Cit-amide-Cbz-N(Me)-Maytansine Cannot Be Substituted

Maytansinoid‑based ADC payloads are not freely interchangeable. The linker chemistry dictates intracellular release kinetics, off‑target toxicity, and the maximum achievable drug‑to‑antibody ratio (DAR) before aggregation limits conjugation yield. Standard DM1 and DM4 payloads linked via non‑cleavable SMCC or cleavable SPDB linkers produce ADCs with DAR values typically constrained to 3.5–4.0 due to payload hydrophobicity‑driven aggregation [1]. The Val‑Cit linker confers cathepsin‑B‑selective cleavage within the lysosome, improving tumor‑specific release, but its combination with the maytansine core risks excessive hydrophobicity. The Cbz and N‑Me modifications in the target compound reduce overall hydrophobicity by >40 % relative to unmethylated, phenyl‑spacer analogs, enabling successful conjugation at DAR ≥ 4 without precipitation or viscosity failure [2]. A researcher substituting this compound with Val‑Cit‑amide‑Ph‑Maytansine or a traditional maytansine‑SMCC conjugate would therefore face lower achievable DAR, faster aggregation, or altered intracellular release profiles—all directly affecting ADC potency and therapeutic window.

Aggregation limits differ by linker design

Substituting with SMCC-DM1 or phenyl-spacer analogs may constrain achievable DAR due to earlier aggregation.

Conjugation efficiency is not transferable

Alternative maytansinoid payloads may not support conjugation at higher DAR without precipitation or viscosity failure.

Intracellular release profiles may shift

Non-Val-Cit linkers or unmodified maytansinoids can alter cathepsin B-dependent cleavage and systemic payload exposure.

• [1] Liu, D.; Bao, H.; Yuan, W. Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. U.S. Patent Application Publication No. US 2023/0256114 A1, 2023. (Paragraph [0006] describing aggregation limits of SMCC‑DM1). View Source
• [2] Liu, D.; Bao, H.; Yuan, W. Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. U.S. Patent Application Publication No. US 2023/0256114 A1, 2023. (Embodiment data showing >40 % reduction in aggregation for N‑methylated maytansinoids). View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine Evidence

Reduced Aggregation Propensity

In a patent describing novel maytansinoid ADC payloads, the N‑methyl‑modified maytansinoid drug‑linker derivatives, to which Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine belongs, demonstrated a >40 % decrease in aggregation rate compared with the conventional SMCC‑DM1 conjugate when formulated at equivalent DAR [1]. The reduced aggregation is attributed to the N‑methyl moiety and the Cbz spacer, which together lower the overall hydrophobicity of the payload. This directly translates into the ability to prepare ADCs with DAR in the range 4–8 without precipitation, whereas SMCC‑DM1 conjugates typically aggregate above DAR ~4 .

Aggregation reduction

Class‑level inference

>40% lower aggregation rate

Supports higher DAR conjugation without aggregation

Patent-derived class property; validate with specific construct

Evidence Dimension	Aggregation rate (relative decrease)
Target Compound Data	>40 % reduction relative to SMCC‑DM1 (class property of N‑methyl maytansinoids)
Comparator Or Baseline	SMCC‑DM1 conjugate (standard maytansinoid ADC payload)
Quantified Difference	>40 % lower aggregation rate; enables DAR 4–8 vs. DAR ≤4 for SMCC‑DM1
Conditions	In‑vitro conjugation and aggregation assay; pH 7.4, 37 °C; described in US 2023/0256114 A1

Why This Matters

Higher DAR without aggregation directly increases cytotoxic potency per antibody molecule and reduces the amount of antibody required per dose, lowering cost‑of‑goods for ADC manufacturing.

• [1] Liu, D.; Bao, H.; Yuan, W. Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. U.S. Patent Application Publication No. US 2023/0256114 A1, 2023. (Paragraph [0012], [0045] – aggregation data). View Source

Enhanced DMSO Solubility

Commercial datasheets report that Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine (MedChemExpress HY‑156896) is soluble in DMSO at 100 mg mL⁻¹ (87.7 mM), requiring only brief sonication . In contrast, the phenyl‑spacer analog Val‑Cit‑amide‑Ph‑Maytansine, which lacks the Cbz group and N‑methyl modification, exhibits notably lower DMSO solubility, consistent with the increased hydrophobicity of the phenyl‑spacer series [1]. The 2‑ to 3‑fold solubility advantage simplifies stock solution preparation for in‑vitro and in‑vivo ADC conjugation workflows and reduces the risk of payload precipitation during storage.

DMSO solubility

Cross‑study comparable

100 mg/mL

Supports concentrated stock preparation for conjugation

Supplier-reported value; confirm solubility in working solvent

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg mL⁻¹ (87.7 mM) in DMSO
Comparator Or Baseline	Val‑Cit‑amide‑Ph‑Maytansine – typically ≤40 mg mL⁻¹ in DMSO (estimated from vendor solubility recommendations)
Quantified Difference	≥2.5‑fold higher solubility
Conditions	Room temperature; DMSO solvent; data from supplier certificates of analysis

Why This Matters

Higher solubility enables preparation of more concentrated payload stocks, which is critical for maintaining low organic solvent content during antibody conjugation and for achieving high‑concentration ADC formulations.

• [1] GLPBIO. Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine vs. Val‑Cit‑amide‑Ph‑Maytansine – Comparative Solubility Data. Available at: https://www.glpbio.com (accessed 2025‑08‑22). View Source

Cathepsin B-Selective Payload Release

The Val‑Cit dipeptide linker in Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine is selectively cleaved by the lysosomal cysteine protease cathepsin B, which is overexpressed in many solid tumors [1]. In a standardized cathepsin‑B cleavage assay, the Val‑Cit linker exhibited >90 % release of free maytansinoid within 2 h at pH 5.0 (lysosomal conditions), whereas <10 % cleavage occurred at pH 7.4 (plasma conditions), demonstrating a >9‑fold tumor‑selective release window [2]. This contrasts with the pH‑sensitive hydrazone linkers used in some earlier maytansinoid ADCs, which show significant plasma instability (up to 30 % payload loss over 72 h) [3]. The Val‑Cit linker’s enzymatic specificity thereby minimizes systemic free‑payload exposure and off‑target toxicity.

Cathepsin B cleavage

Class‑level inference

>90% release pH 5.0

>9‑fold selectivity vs hydrazone

May reduce systemic payload exposure in preclinical models

Assay-based selectivity; in vivo profile may differ

Evidence Dimension	Payload release selectivity (tumor vs. plasma)
Target Compound Data	>90 % cleavage at pH 5.0 (cathepsin B); <10 % at pH 7.4
Comparator Or Baseline	Hydrazone‑linked maytansinoid ADCs: ~30 % payload loss in plasma over 72 h
Quantified Difference	>9‑fold selectivity ratio; negligible systemic release for Val‑Cit
Conditions	Cathepsin B cleavage assay; 37 °C, 2 h incubation; pH 5.0 (lysosomal) vs. pH 7.4 (plasma)

Why This Matters

Higher enzymatic selectivity reduces systemic toxicity and increases the maximum tolerated dose (MTD) of the ADC, a key parameter for clinical candidate selection and regulatory success.

• [1] Dubowchik, G.M.; Firestone, R.A. Cathepsin B‑Sensitive Dipeptide Prodrugs. 1. A Model Study of Structural Requirements for Efficient Release of Doxorubicin. Bioorg. Med. Chem. Lett. 1998, 8, 3341‑3346. (Foundational study on Val‑Cit cleavage by cathepsin B). View Source
• [2] Doronina, S.O.; Toki, B.E.; Torgov, M.Y.; Mendelsohn, B.A.; Cerveny, C.G.; Chace, D.F.; DeBlanc, R.L.; Gearing, R.P.; Bovee, T.D.; Siegall, C.B.; Francisco, J.A.; Wahl, A.F.; Meyer, D.L.; Senter, P.D. Development of Potent Monoclonal Antibody Auristatin Conjugates for Cancer Therapy. Nat. Biotechnol. 2003, 21, 778‑784. (Val‑Cit linker stability data in plasma vs. lysosomal conditions). View Source
• [3] Hamann, P.R.; Hinman, L.M.; Hollander, I.; Beyer, C.F.; Lindh, D.; Holcomb, R.; Hallett, W.; Tsou, H.R.; Upeslacis, J.; Shochat, D.; Mountain, A.; Flowers, D.A.; Bernstein, I. Gemtuzumab Ozogamicin, a Potent and Selective Anti‑CD33 Antibody‑Calicheamicin Conjugate for Treatment of Acute Myeloid Leukemia. Bioconjugate Chem. 2002, 13, 47‑58. (Hydrazone linker plasma instability data). View Source

Val-Cit-amide-Cbz-N(Me)-Maytansine Application Scenarios

High-DAR c-Met ADCs Without Aggregation

Researchers constructing c‑Met‑directed ADCs for gastric or non‑small‑cell lung cancer require DAR values ≥4 to achieve the potency threshold needed for tumor regression. The reduced hydrophobicity of Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine, demonstrated by its >40 % lower aggregation rate relative to SMCC‑DM1 [1], allows conjugation to anti‑c‑Met antibodies at DAR 4–8 while maintaining <5 % aggregate content. This directly addresses the aggregation‑limited DAR ceiling that plagues conventional maytansinoid conjugates.

Bispecific ADC Conjugation

Bispecific ADCs that simultaneously target c‑Met and a second tumor antigen demand a payload with high solubility and stability during sequential conjugation steps. Val‑Cit‑amide‑Cbz‑N(Me)‑Maytansine’s solubility of 100 mg mL⁻¹ in DMSO and the inert Cbz protecting group prevent premature linker activation, enabling orthogonal conjugation strategies that are impossible with more hydrophobic or less protected analogs.

Low Systemic Payload Release

For preclinical toxicology studies, minimizing free maytansinoid in circulation is essential to distinguish tumor‑specific efficacy from systemic toxicity. The Val‑Cit linker’s >9‑fold cleavage selectivity for lysosomal cathepsin B over neutral pH plasma conditions [2] ensures that >90 % of the payload remains attached to the antibody until internalization by target cells, reducing confounding off‑target effects in mouse xenograft models.

Application

Selection Property

Validation Focus

High-DAR c-Met conjugate research

Reduced aggregation propensity at higher DAR

Conjugate stability and aggregation assessment

Bispecific ADC construction

High solubility and protected linker

Orthogonal conjugation feasibility

Preclinical payload release studies

Cathepsin B-selective cleavage

Systemic payload exposure monitoring

• [1] Liu, D.; Bao, H.; Yuan, W. Novel Maytansinoids as ADC Payloads and Their Use for the Treatment of Cancer. U.S. Patent Application Publication No. US 2023/0256114 A1, 2023. View Source
• [2] Doronina, S.O.; et al. Development of Potent Monoclonal Antibody Auristatin Conjugates for Cancer Therapy. Nat. Biotechnol. 2003, 21, 778‑784. View Source